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Compound of Interest

Compound Name: Fengabine

L  Get Quote

Cat. No.: B1672504

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fengabine is a GABAergic agent that has been investigated for its antidepressant properties.
Understanding its solubility and preparing it correctly for in vitro and in vivo studies is crucial for
obtaining reliable and reproducible results. This document provides detailed application notes
and protocols for the solubilization of Fengabine in Dimethyl Sulfoxide (DMSO) and other
organic solvents. Additionally, it outlines its proposed mechanism of action through the
GABAergic signaling pathway.

Chemical Information
Property Value

(62)-6-[butylamino-(2-

Chemical Name chlorophenyl)methylene]-4-chloro-cyclohexa-

2,4-dien-1-one
CAS Number 80018-06-0
Molecular Formula C17H17CI2NO
Molecular Weight 322.23 g/mol
Solubility Data
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Fengabine is readily soluble in dimethyl sulfoxide (DMSO).[1] While quantitative solubility data
is not widely published, the following table provides a qualitative assessment of Fengabine's
solubility in common laboratory solvents based on available information. It is recommended to
perform small-scale solubility tests to determine the optimal solvent and concentration for your
specific experimental needs.

Solvent Solubility Remarks

Recommended for preparing
Dimethyl Sulfoxide (DMSO) Soluble high-concentration stock
solutions.

May require heating or

Ethanol Sparingly Soluble o i
sonication to fully dissolve.
Fengabine is not
recommended for direct
Water Insoluble ] o
dissolution in agqueous
solutions.
Phosphate-Buffered Saline Not suitable for direct
Insoluble ) )
(PBS) dissolution.

Experimental Protocols

Protocol 1: Preparation of a Fengabine Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Fengabine in DMSO.

Materials:

Fengabine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1672504?utm_src=pdf-body
https://aobious.com/aobious/gaba-receptors/39735-fengabine.html
https://www.benchchem.com/product/b1672504?utm_src=pdf-body
https://www.benchchem.com/product/b1672504?utm_src=pdf-body
https://www.benchchem.com/product/b1672504?utm_src=pdf-body
https://www.benchchem.com/product/b1672504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Sonicator (optional)

o Calibrated analytical balance

o Pipettes

Procedure:

e Calculate the required mass of Fengabine:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 322.23 g/mol = 3.22 mg

» Weighing Fengabine:

o Carefully weigh 3.22 mg of Fengabine powder using a calibrated analytical balance and
transfer it to a sterile microcentrifuge tube or vial.

e Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the Fengabine powder.

o Cap the tube securely.
e Ensuring Complete Dissolution:

o Vortex the solution vigorously for 1-2 minutes.

o Visually inspect the solution to ensure that all the powder has dissolved.

o If any solid particles remain, sonicate the solution in a water bath for 5-10 minutes.
e Storage:

o For short-term storage (up to 2 weeks), the Fengabine stock solution in DMSO can be
stored at 4°C.
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o For long-term storage (up to 6 months), it is recommended to aliquot the stock solution
into smaller volumes and store at -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions by Serial
Dilution

This protocol describes the preparation of working solutions from the 10 mM Fengabine stock
solution for cell-based assays. It is important to keep the final DMSO concentration in the cell
culture medium below 0.5% to avoid cytotoxicity.

Materials:

10 mM Fengabine in DMSO stock solution

Sterile cell culture medium

Sterile microcentrifuge tubes

Pipettes
Procedure:
o Prepare an intermediate dilution:

o To minimize the amount of DMSO added to the final culture, first prepare an intermediate
dilution of the stock solution in cell culture medium. For example, to prepare a 1 mM
intermediate solution, dilute the 10 mM stock solution 1:10 in culture medium (e.g., 10 pL
of 10 mM stock + 90 pL of medium).

e Prepare the final working solution:

o Use the intermediate dilution to prepare the final working concentrations. For example, to
prepare a 10 uM working solution from a 1 mM intermediate solution, perform a 1:100
dilution (e.g., 10 pL of 1 mM intermediate + 990 pL of medium). The final DMSO
concentration in this example would be 0.1%.

e Control Group:
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o Itis essential to include a vehicle control in your experiments. This should contain the
same final concentration of DMSO as the experimental wells.

Experimental Workflow
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Caption: Workflow for Fengabine solution preparation.
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Proposed Signaling Pathway and Mechanism of
Action

Fengabine is classified as a GABAergic agent.[2] Its antidepressant effects are notably
reversed by GABA-A receptor antagonists, such as bicuculline, which strongly suggests an
interaction with the GABA-A receptor complex.[3] However, studies have shown that
Fengabine does not bind directly to the GABA binding site on the receptor.

This evidence points to a mechanism where Fengabine acts as a positive allosteric modulator
(PAM) of the GABA-A receptor. In this role, Fengabine likely binds to a site on the GABA-A
receptor that is distinct from the GABA binding site. This binding event is proposed to enhance
the receptor's response to GABA, leading to an increased influx of chloride ions (CI~) into the
neuron. The increased intracellular Cl~ concentration hyperpolarizes the neuron, making it less
likely to fire an action potential and thus enhancing inhibitory neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Fengabine Supplier | CAS 80018-06-0 | AOBIOUS [aobious.com]
¢ 2. medchemexpress.com [medchemexpress.com]

« 3. Fengabine - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1672504?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672504?utm_src=pdf-custom-synthesis
https://aobious.com/aobious/gaba-receptors/39735-fengabine.html
https://www.medchemexpress.com/fengabine.html
https://en.wikipedia.org/wiki/Fengabine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Fengabine: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672504#fengabine-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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